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Introduction
N-Lignoceroyldihydrogalactocerebroside is a specific type of galactosylceramide (GalCer),

a class of glycosphingolipids that are major components of the myelin sheath in the nervous

system.[1][2] This molecule is characterized by a lignoceric acid (C24:0) N-acylated to a

dihydroceramide backbone, with a galactose sugar headgroup. The quantification of specific

molecular species of galactosylceramides is crucial for understanding the pathology of various

neurological and metabolic disorders, including lysosomal storage diseases like Krabbe

disease, which is characterized by a deficiency in the enzyme galactosylceramidase (GALC)

responsible for GalCer degradation.[3][4][5] Liquid chromatography-tandem mass spectrometry

(LC-MS/MS) has emerged as a powerful and sensitive technique for the specific and

quantitative analysis of sphingolipids from complex biological matrices.[6] This application note

provides a detailed protocol for the quantification of N-
Lignoceroyldihydrogalactocerebroside using LC-MS/MS.
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The metabolism of N-Lignoceroyldihydrogalactocerebroside is integrated into the broader

sphingolipid metabolic pathway. The synthesis begins with the formation of a dihydroceramide

backbone, which is then acylated with lignoceric acid by a ceramide synthase (CerS).

Subsequently, UDP-galactose:ceramide galactosyltransferase (CGT) catalyzes the addition of

a galactose moiety to the dihydroceramide, forming N-
Lignoceroyldihydrogalactocerebroside.[1][7][8] The degradation occurs in the lysosome

where galactosylceramidase (GALC) hydrolyzes the galactose residue, followed by the action

of ceramidases to break down the dihydroceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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